2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile

• IUPAC Name: 2,4,5-trichloro-6-[(2E)-2-[1-(4-chlorophenyl)ethylidene]hydrazinyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H8Cl4N4/c1-7(8-2-4-9(15)5-3-8)21-22-14-12(17)11(16)10(6-19)13(18)20-14/h2-5H,1H3,(H,20,22)/b21-7+
• InChI Key: SKEHHYWHEZNCIZ-QPSGOUHRSA-N
• Canonical SMILES: CC(=NNC1=C(C(=C(C(=N1)Cl)C#N)Cl)Cl)C2=CC=C(C=C2)Cl
• Isomeric SMILES: C/C(=N\NC1=C(C(=C(C(=N1)Cl)C#N)Cl)Cl)/C2=CC=C(C=C2)Cl
• Molecular Formula: C14H8Cl4N4
• Molecular Weight: 374.0 g/mol

Description

2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile, also known as TCHN, is a novel compound that has been synthesized for its potential applications in scientific research. TCHN is a member of the nicotinonitrile family and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.

Mechanism of Action

The mechanism of action of 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile has also been shown to induce oxidative stress in cancer cells, leading to DNA damage and cell death.
Biochemical and Physiological Effects
2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile has been shown to exhibit various biochemical and physiological effects. Studies have shown that 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes involved in cell proliferation and survival. 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile has also been shown to induce oxidative stress in cancer cells, leading to DNA damage and cell death.

Advantages and Limitations for Lab Experiments

2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile has several advantages for lab experiments. It is a novel compound that exhibits potent antitumor activity and has a unique mechanism of action. 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile is also relatively easy to synthesize, making it readily available for research purposes. However, 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile also has some limitations for lab experiments. It may exhibit toxicity towards normal cells, and its mechanism of action is not fully understood, making it difficult to predict its effects on different cell types.

Future Directions

There are several future directions for the research and development of 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways it targets. Another direction is to explore its potential applications in combination therapy with other anticancer drugs. Additionally, studies could be conducted to evaluate the toxicity and safety of 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile in animal models, and to determine its pharmacokinetics and pharmacodynamics. Finally, 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile could be further optimized for its antitumor activity and specificity towards cancer cells.
Conclusion
In conclusion, 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile is a novel compound with potential applications in scientific research, particularly in the field of cancer research. Its mechanism of action and biochemical and physiological effects make it a promising candidate for cancer therapy. However, further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in animal models.

Synthesis Methods

2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile can be synthesized through a multistep process involving the reaction of 2,4,5-trichloro-6-nitropyridine with 4-chlorobenzaldehyde and hydrazine hydrate. The resulting product is then treated with acetic anhydride and triethylamine to obtain 2,4,5-trichloro-6-{2-[1-(4-chlorophenyl)ethylidene]hydrazino}nicotinonitrile in high yield and purity.